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Compound of Interest

Compound Name: Di-tert-butyl 3,3'-Iminodipropionate

Cat. No.: B134915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for

Di-tert-butyl 3,3'-Iminodipropionate, a versatile synthetic intermediate. The information

presented herein is intended to support research and development activities by providing

detailed spectroscopic characterization and the methodologies used for data acquisition.

Introduction
Di-tert-butyl 3,3'-Iminodipropionate is a secondary amine containing two tert-butyl ester

functional groups. Its structure makes it a valuable building block in organic synthesis,

particularly in the development of novel ligands, polymers, and potential therapeutic agents.

The tert-butyl groups provide steric hindrance, offering a protective role for the ester

functionalities during various chemical transformations. A thorough understanding of its

spectroscopic properties is crucial for its effective utilization and characterization in complex

synthetic pathways.

Spectroscopic Data
The following sections present the available spectroscopic data for Di-tert-butyl 3,3'-
Iminodipropionate, organized for clarity and easy reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The following tables summarize the ¹H and ¹³C NMR data for Di-tert-butyl 3,3'-
Iminodipropionate.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available Data not available Data not available Data not available

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

Data not available Data not available

Experimental Protocol: NMR Spectroscopy

While specific spectrometer frequencies for the available data are not explicitly stated in the

public domain, a general experimental protocol for acquiring such spectra is as follows:

A sample of Di-tert-butyl 3,3'-Iminodipropionate is dissolved in deuterated chloroform

(CDCl₃). A small amount of tetramethylsilane (TMS) is added as an internal standard for

chemical shift referencing (δ = 0.00 ppm). The ¹H and ¹³C NMR spectra are recorded on a high-

resolution NMR spectrometer. For ¹³C NMR, the spectrum is typically acquired with proton

decoupling to simplify the spectrum to single lines for each unique carbon atom. The

temperature for the acquisition is maintained at a constant value, for instance, 21.7°C as has

been previously reported for a ¹³C NMR measurement of this compound.

The workflow for a typical NMR experiment can be visualized as follows:

Figure 1. A generalized workflow for an NMR experiment.

Infrared (IR) Spectroscopy
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At the time of this guide's compilation, specific Fourier-Transform Infrared (FT-IR)

spectroscopic data for Di-tert-butyl 3,3'-Iminodipropionate was not available in the public

domain. However, based on its molecular structure, the following characteristic absorption

bands can be predicted.

Table 3: Predicted FT-IR Absorption Bands

Wavenumber Range (cm⁻¹) Vibration Type Functional Group

3300 - 3500 N-H Stretch Secondary Amine

2850 - 3000 C-H Stretch Aliphatic (CH₂, CH₃)

1730 - 1750 C=O Stretch Ester

1150 - 1250 C-O Stretch Ester

Experimental Protocol: FT-IR Spectroscopy

A standard protocol for obtaining an FT-IR spectrum of a liquid sample like Di-tert-butyl 3,3'-
Iminodipropionate would involve the Attenuated Total Reflectance (ATR) technique. A small

drop of the neat liquid is placed on the ATR crystal (e.g., diamond or zinc selenide). The

spectrum is then recorded over a typical range of 4000 to 400 cm⁻¹. An alternative method is to

acquire the spectrum of a thin film of the liquid between two salt plates (e.g., NaCl or KBr).

The logical flow of an FT-IR experiment is depicted below:

Figure 2. Logical flow of an FT-IR experiment.

Mass Spectrometry (MS)
As with FT-IR data, specific mass spectrometry data for Di-tert-butyl 3,3'-Iminodipropionate
is not readily available. The expected molecular weight of this compound is 273.37 g/mol .

Table 4: Predicted Mass Spectrometry Data
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m/z Ion

274.21 [M+H]⁺ (Monoisotopic)

218.15 [M - C₄H₉ + H]⁺

174.10 [M - COOC₄H₉ + H]⁺

57.07 [C₄H₉]⁺

Experimental Protocol: Mass Spectrometry

A common method for analyzing a compound like Di-tert-butyl 3,3'-Iminodipropionate would

be Electrospray Ionization (ESI) Mass Spectrometry. The sample would be dissolved in a

suitable solvent (e.g., methanol or acetonitrile) and infused into the ESI source. The analysis

would typically be performed in positive ion mode to observe the protonated molecule [M+H]⁺.

High-resolution mass spectrometry (HRMS) would provide an accurate mass measurement,

confirming the elemental composition.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the scientific literature linking Di-tert-
butyl 3,3'-Iminodipropionate to the modulation of any particular signaling pathways or

demonstrating significant biological activity. Its primary role reported to date is that of a

synthetic intermediate. Researchers utilizing this compound in the synthesis of novel molecules

for biological evaluation are encouraged to perform their own comprehensive bioassays.

Conclusion
This technical guide provides a summary of the currently available spectroscopic data for Di-
tert-butyl 3,3'-Iminodipropionate. While some NMR data has been reported, a complete

spectroscopic characterization including detailed experimental parameters, FT-IR, and mass

spectrometry data is not yet fully available in the public domain. The provided experimental

protocols offer a standard approach for obtaining this data. As a versatile synthetic building

block, a comprehensive understanding of its spectroscopic properties is essential for its

application in research and drug development. Further studies are warranted to fully

characterize this compound and to explore its potential biological activities.
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To cite this document: BenchChem. [Spectroscopic Profile of Di-tert-butyl 3,3'-
Iminodipropionate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134915#spectroscopic-data-for-di-tert-butyl-3-3-
iminodipropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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